Cas no 62642-12-0 (1-(5-phenylfuran-2-yl)ethan-1-one)

• Product Name: 1-(5-phenylfuran-2-yl)ethan-1-one
• CAS No: 62642-12-0
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD10034481
• CID: 436799
• PubChem ID: 19760893
• Update Time: 2025-09-20

1-(5-phenylfuran-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-phenyl-2-furanyl)-
• 1-(5-phenylfuran-2-yl)ethanone
• Z992268100
• EN300-105093
• NS-01682
• SCHEMBL8805929
• DTXSID40599640
• MFCD10034481
• 2-acetyl-5-phenylfuran
• AKOS011788029
• CS-0230669
• 1-(5-phenylfuran-2-yl)ethan-1-one
• 1-(5-Phenyl-2-furanyl)ethanone
• 62642-12-0

• MDL： MFCD10034481
• Inchi： 1S/C12H10O2/c1-9(13)11-7-8-12(14-11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： KGDNMWUNJUYUPO-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-phenylfuran-2-yl)ethan-1-one

Comprehensive Overview of Ethanone, 1-(5-phenyl-2-furanyl)- (CAS No. 62642-12-0)

Ethanone, 1-(5-phenyl-2-furanyl)-, with the CAS number 62642-12-0, is an organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as 1-(5-phenyl-2-furanyl)ethanone, features a furan ring linked to a phenyl group and an acetyl moiety, making it a versatile intermediate in synthetic chemistry. Its unique structure and reactivity have led to its widespread use in the development of novel drugs, fragrances, and specialty chemicals.

The chemical properties of Ethanone, 1-(5-phenyl-2-furanyl)- are characterized by its moderate solubility in organic solvents and its stability under standard conditions. The presence of the furan ring imparts aromaticity, while the acetyl group enhances its reactivity towards nucleophilic and electrophilic reactions. Researchers have explored its potential as a building block for heterocyclic compounds, which are crucial in the design of bioactive molecules. Recent studies highlight its role in the synthesis of antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for new therapeutic options.

In the agrochemical sector, Ethanone, 1-(5-phenyl-2-furanyl)- has been investigated for its potential as a precursor to pesticides and herbicides. The compound's ability to interact with biological targets makes it a promising candidate for developing eco-friendly crop protection solutions. With the increasing focus on sustainable agriculture, this compound is gaining traction as a key ingredient in next-generation agrochemical formulations.

The market dynamics for Ethanone, 1-(5-phenyl-2-furanyl)- reflect its growing importance in industrial applications. Manufacturers are scaling up production to meet the rising demand from pharmaceutical and agrochemical companies. Additionally, advancements in synthetic methodologies have improved the cost-efficiency of producing this compound, making it more accessible for research and commercial use. Industry reports suggest a steady growth trajectory for 1-(5-phenyl-2-furanyl)ethanone, driven by its expanding applications and innovation in chemical synthesis.

From an environmental perspective, Ethanone, 1-(5-phenyl-2-furanyl)- is considered relatively benign, with low toxicity profiles under typical handling conditions. However, proper safety measures, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling and storage. Regulatory agencies have classified it as a non-hazardous substance, facilitating its global trade and utilization.

Recent trends in chemical research emphasize the exploration of furan derivatives like Ethanone, 1-(5-phenyl-2-furanyl)- for their potential in green chemistry initiatives. Scientists are investigating its role in catalytic processes and biodegradable materials, addressing the global push for sustainable industrial practices. This aligns with the broader goals of reducing carbon footprints and minimizing environmental impact, making 62642-12-0 a compound of interest for future innovations.

In conclusion, Ethanone, 1-(5-phenyl-2-furanyl)- (CAS No. 62642-12-0) stands out as a multifaceted compound with significant applications across diverse industries. Its chemical versatility, coupled with its growing relevance in pharmaceuticals and agrochemicals, positions it as a valuable asset in modern chemistry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in advancing scientific and industrial progress.